molecular formula C21H16FN3O B5860162 2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide

2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide

Cat. No. B5860162
M. Wt: 345.4 g/mol
InChI Key: BGOAGBGUGJNTLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its ability to selectively bind to specific receptors in the body, making it a valuable tool for studying various biochemical and physiological processes. In

Scientific Research Applications

2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide has been extensively studied for its potential use in scientific research. This compound has been shown to selectively bind to specific receptors in the body, making it a valuable tool for studying various biochemical and physiological processes. Some of the research applications of this compound include:
1. Cancer Research: this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound selectively binds to specific receptors in cancer cells, leading to cell death and tumor regression.
2. Neurological Research: This compound has also been studied for its potential use in neurological research. It has been shown to selectively bind to specific receptors in the brain, leading to changes in neurotransmitter release and synaptic plasticity.
3. Drug Discovery: this compound has also been used as a tool in drug discovery. This compound can be used to screen potential drug candidates for their ability to selectively bind to specific receptors in the body.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide is complex and not fully understood. This compound selectively binds to specific receptors in the body, leading to changes in cellular signaling pathways. It has been shown to activate or inhibit various signaling pathways, depending on the specific receptor it binds to.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific receptor it binds to. Some of the effects of this compound include:
1. Inhibition of cell growth and proliferation.
2. Changes in neurotransmitter release and synaptic plasticity.
3. Regulation of immune system function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide in lab experiments include its ability to selectively bind to specific receptors in the body, making it a valuable tool for studying various biochemical and physiological processes. However, there are also limitations to using this compound in lab experiments, including its potential for off-target effects and the need for careful dosing and administration to avoid toxicity.

Future Directions

There are many future directions for research on 2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide. Some of the areas that could be explored include:
1. Further studies on the mechanism of action of this compound.
2. Development of more selective analogs of this compound.
3. Exploration of the potential use of this compound in combination with other drugs for cancer treatment.
4. Investigation of the potential use of this compound in the treatment of neurological disorders.
5. Development of new screening assays for potential drug candidates using this compound as a tool.
Conclusion:
This compound is a valuable tool for scientific research. This compound has been extensively studied for its potential use in cancer research, neurological research, and drug discovery. Its ability to selectively bind to specific receptors in the body makes it a valuable tool for studying various biochemical and physiological processes. While there are limitations to using this compound in lab experiments, there are also many future directions for research on this compound that could lead to new discoveries and advances in scientific understanding.

Synthesis Methods

The synthesis of 2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide is a complex process that involves several steps. The first step involves the synthesis of 8-methylimidazo[1,2-a]pyridine, which is then reacted with 3-bromoaniline to yield the intermediate product. This intermediate is then reacted with 2-fluorobenzoyl chloride to yield the final product.

properties

IUPAC Name

2-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16FN3O/c1-14-6-5-11-25-13-19(24-20(14)25)15-7-4-8-16(12-15)23-21(26)17-9-2-3-10-18(17)22/h2-13H,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGOAGBGUGJNTLR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16FN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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